Cas no 2034618-50-1 ([3-(4-fluorophenoxy)phenyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone)

• Product Name: [3-(4-fluorophenoxy)phenyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone
• CAS No: 2034618-50-1
• MF: C₂₅H₂₁FN₄O₂
• MW: 428.458248853683
• CID: 5553393
• Update Time: 2025-10-28

[3-(4-fluorophenoxy)phenyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• [3-(4-fluorophenoxy)phenyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone

• Inchi： 1S/C25H21FN4O2/c26-20-9-11-22(12-10-20)32-23-8-4-7-19(15-23)25(31)29-14-13-21(16-29)30-17-24(27-28-30)18-5-2-1-3-6-18/h1-12,15,17,21H,13-14,16H2
• InChI Key： VVWVRWHGUWIQFM-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC2=CC=C(F)C=C2)=C1)(N1CCC(N2C=C(C3=CC=CC=C3)N=N2)C1)=O

Additional information on [3-(4-fluorophenoxy)phenyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone

Comprehensive Overview of [3-(4-fluorophenoxy)phenyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone (CAS No. 2034618-50-1)

The compound [3-(4-fluorophenoxy)phenyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone (CAS No. 2034618-50-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorophenoxy group and a phenyltriazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like [3-(4-fluorophenoxy)phenyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone due to their versatile biological activities. The presence of both fluorine and triazole groups in its structure enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug discovery. This aligns with current trends in medicinal chemistry, where researchers prioritize compounds with improved pharmacokinetic properties and reduced off-target effects.

The synthesis of CAS No. 2034618-50-1 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and click chemistry techniques. These methods are widely discussed in academic circles, as they offer high yields and excellent regioselectivity. The compound's pyrrolidine core further contributes to its conformational flexibility, which is crucial for interacting with biological targets. Such features make it a subject of interest in fragment-based drug design and structure-activity relationship (SAR) studies.

From an industrial perspective, [3-(4-fluorophenoxy)phenyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone is often explored for its potential in crop protection and pest control. The fluorophenoxy group, in particular, is known to enhance the bioavailability of agrochemicals, addressing the growing need for sustainable farming solutions. This resonates with global discussions on food security and environmentally friendly pesticides, which are highly searched topics in agricultural science.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for regulatory compliance and reproducibility in research. The compound's logP and solubility profiles are also frequently studied, as they directly impact its formulation and delivery in potential applications.

In the context of intellectual property, CAS No. 2034618-50-1 has been referenced in several patents related to central nervous system (CNS) disorders and inflammatory diseases. This reflects the broader industry focus on addressing unmet medical needs, a topic that dominates healthcare-related searches. The compound's blood-brain barrier (BBB) permeability is another area of active investigation, given the challenges in developing neurotherapeutics.

As the demand for personalized medicine and precision agriculture grows, compounds like [3-(4-fluorophenoxy)phenyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone are likely to play an increasingly important role. Their modular structures allow for rapid derivatization, enabling researchers to fine-tune properties for specific applications. This adaptability is particularly relevant in the era of AI-driven drug discovery and computational chemistry, where molecular optimization is accelerated through machine learning algorithms.

In conclusion, CAS No. 2034618-50-1 represents a fascinating intersection of chemistry, biology, and technology. Its diverse potential applications—from pharmaceutical development to agricultural innovation—make it a compound worth watching in the coming years. As research methodologies evolve and global challenges demand novel solutions, this molecule exemplifies the power of rational drug design and sustainable chemistry.